ethyl 4-[7-(3-chloro-4-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl]piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[7-(3-chloro-4-methylphenyl)-5-phenylpyrrolo[2,3-d]pyrimidin-4-yl]piperazine-1-carboxylate
• InChI: InChI=1S/C26H26ClN5O2/c1-3-34-26(33)31-13-11-30(12-14-31)24-23-21(19-7-5-4-6-8-19)16-32(25(23)29-17-28-24)20-10-9-18(2)22(27)15-20/h4-10,15-17H,3,11-14H2,1-2H3
• InChI Key: YSFBGEGMMOHZHY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C2=NC=NC3=C2C(=CN3C4=CC(=C(C=C4)C)Cl)C5=CC=CC=C5
• Molecular Formula: C26H26ClN5O2
• Molecular Weight: 476.0 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a pyrrolo[2,3-d]pyrimidin-4-yl group, a piperazine group, and a carboxylate ester group. These groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is quite complex. It contains a pyrrolo[2,3-d]pyrimidin-4-yl ring system, which is a fused ring system containing nitrogen atoms. Attached to this core structure are phenyl rings, a piperazine ring, and an ethyl carboxylate group.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in its structure. For instance, the pyrrolopyrimidine core might undergo reactions typical of aromatic heterocycles, while the piperazine ring might participate in reactions involving its nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of polar groups like the carboxylate ester could impact its solubility, while the aromatic rings could influence its UV/Vis absorption properties.

Safety and Hazards

Without specific toxicity data, it’s hard to assess the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For instance, given the biological activity of related compounds, it could be interesting to explore its potential as a pharmaceutical or agrochemical agent.